Cas no 1804742-26-4 (4-Bromo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 4-Bromo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1804742-26-4
• MF: C₈H₂BrF₆NO₂
• MW: 338.001402378082
• CID: 4927754
• Update Time: 2025-10-28

4-Bromo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H2BrF6NO2/c9-3-1-5(18-8(13,14)15)16-4(2-17)6(3)7(10,11)12/h1-2H
• InChI Key： CMMCNBYLOAHXNH-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C=O)C=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 3.7
• Topological Polar Surface Area: 39.2

Additional information on 4-Bromo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde

4-Bromo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde: A Comprehensive Overview

The compound 4-Bromo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1804742-26-4) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatility in synthetic chemistry. The structure of this molecule is characterized by a pyridine ring substituted with a bromine atom at position 4, a trifluoromethoxy group at position 6, and a trifluoromethyl group at position 3, along with a carboxaldehyde group at position 2. These substituents confer the molecule with distinct electronic and steric properties, making it an interesting subject for both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Bromo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde through multi-step processes involving advanced coupling reactions and fluorination techniques. The synthesis typically begins with the preparation of the pyridine ring, followed by the introduction of substituents at specific positions using directed metallation or nucleophilic aromatic substitution methods. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired substitution pattern on the pyridine ring. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-throughput screening in drug discovery programs.

The physical properties of 4-Bromo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde are influenced by its molecular structure. The presence of electron-withdrawing groups such as bromine, trifluoromethoxy, and trifluoromethyl groups significantly reduces the electron density on the pyridine ring, thereby increasing its reactivity towards electrophilic substitution reactions. Additionally, these groups contribute to the molecule's high stability under thermal and oxidative conditions, making it suitable for use in harsh chemical environments. The carboxaldehyde group at position 2 further enhances the molecule's reactivity, enabling it to participate in various condensation reactions that are pivotal in organic synthesis.

One of the most promising applications of 4-Bromo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde lies in its potential as a building block for drug development. Recent studies have demonstrated that pyridine derivatives with similar substitution patterns exhibit potent inhibitory activity against key enzymes involved in cancer progression and inflammation. For instance, researchers have reported that analogs of this compound can effectively inhibit cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Furthermore, the trifluoromethyl and trifluoromethoxy groups are known to enhance pharmacokinetic properties such as bioavailability and metabolic stability, making this compound an attractive candidate for preclinical studies.

In addition to its pharmaceutical applications, 4-Bromo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. The electron-withdrawing groups on the pyridine ring can modulate the electronic transitions within the molecule, enabling it to emit light at specific wavelengths when excited by an electric current. Recent experiments have demonstrated that thin films incorporating this compound exhibit enhanced luminescence efficiency and color purity, suggesting its suitability for advanced display technologies.

The environmental impact of 4-Bromo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde is another area of active research. Given its fluorinated substituents, there is growing interest in understanding its biodegradability and persistence in natural ecosystems. Preliminary studies indicate that while the molecule is resistant to microbial degradation due to its highly fluorinated structure, it does not exhibit acute toxicity towards aquatic organisms at environmentally relevant concentrations. However, further research is needed to assess its long-term effects on soil microbiota and terrestrial ecosystems.

In conclusion, 4-Bromo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1804742-26-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a valuable building block in drug discovery, materials science, and other areas of advanced research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.